(5E)-Calcipotriol

Description

(5E)-Calcipotriol is a geometric analog of calcipotriol, a vitamin D derivative . Calcipotriol, also known as calcipotriene, is a synthetic vitamin D3 derivative used topically in the treatment of plaque psoriasis . While the precise mechanism of action for (5E)-Calcipotriol is not fully understood, studies indicate it can enhance the anticancer activity of certain drugs, such as 5-fluorouracil in a mouse colon cancer model and imatinib in a lung cancer model . It has also demonstrated activity in a breast cancer model .

Calcipotriol functions by binding to vitamin D3 receptors in skin keratinocytes, which leads to an increase in cell differentiation and a reduction in cell proliferation . It is marketed under various brand names, including Dovonex and Daivonex, and is considered one of the most effective non-glucocorticoid topical treatments for localized psoriasis . A similar compound, 5E-Calcipotriol, has shown potential in enhancing the effectiveness of anticancer drugs .

Calcipotriol is a white crystalline solid with the molecular formula C27H40O3 . It is a seco-cholestane derivative, characterized by a structure that includes a cyclo-9,10-secocholesta-5,7,10,22-tetraene ring system and hydroxy substituents . Calcipotriol has comparable affinity with calcitriol (Vit. D) for the Vitamin D receptor (VDR), while being less than 1% as active as the calcitriol in regulating calcium metabolism .

• CAS No.: 113082-99-8
• Product Name: (5E)-Calcipotriol
• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• IUPAC Name: 5-[2-[1-(5-cyclopropyl-5-hydroxypent-3-en-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3
• Standard InChIKey: LWQQLNNNIPYSNX-UHFFFAOYSA-N
• SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Canonical SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Appearance: White to Off-White Solid
• Synonyms: (5E)-Calcipotriene; (1S,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-Cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-cyclohexanediol; 5,6-trans-Calcipotriol; PRI 2205
• PubChem Compound: 2522
• Last Modified: Aug 15 2023